Cas no 90222-79-0 (2-amino-5-methanesulfonylbenzoic acid)

• Product Name: 2-amino-5-methanesulfonylbenzoic acid
• CAS No: 90222-79-0
• MF: C₈H₉NO₄S
• MW: 215.226361036301
• MDL: MFCD10693707
• CID: 1027602
• PubChem ID: 23069004
• Update Time: 2025-06-08

2-amino-5-methanesulfonylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(methylsulfonyl)benzoic acid
• 2-amino-5-methylsulfonylbenzoic acid
• 2-amino-5-methanesulfonylbenzoic acid
• FT-0742627
• 2-Amino-5-methanesulfonyl-benzoic acid
• Z362758710
• C8H9NO4S
• DTXSID00630200
• CS-0148278
• MFCD10693707
• AB56488
• AKOS005205853
• A860874
• EN300-100702
• 2-amino-5-methylsulfonylbenzoic acid;
• UJEHBAYGWFHLKV-UHFFFAOYSA-N
• AS-31586
• Benzoic acid, 2-amino-5-(methylsulfonyl)-
• 2-Amino-5-(methanesulfonyl)benzoic acid
• 90222-79-0
• 2-AMINO-5-(METHYLSULFONYL)BENZOICACID
• SCHEMBL2512589
• DB-078611

• MDL： MFCD10693707
• Inchi： 1S/C8H9NO4S/c1-14(12,13)5-2-3-7(9)6(4-5)8(10)11/h2-4H,9H2,1H3,(H,10,11)
• InChI Key： UJEHBAYGWFHLKV-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=C(C(=O)O)C=1)N)(=O)=O

Computed Properties

• Exact Mass: 215.02500
• Monoisotopic Mass: 215.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.473±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 234-235 ºC (ethanol water )
• Boiling Point: 500.1°C at 760 mmHg
• Flash Point: 256.3°C
• Refractive Index: 1.602
• Solubility: Slightly soluble (3 g/l) (25 º C),
• PSA: 105.84000
• LogP: 2.03250

Additional information on 2-amino-5-methanesulfonylbenzoic acid

Recent Advances in the Study of 2-Amino-5-methanesulfonylbenzoic Acid (CAS: 90222-79-0)

2-Amino-5-methanesulfonylbenzoic acid (CAS: 90222-79-0) is a key intermediate in the synthesis of various pharmacologically active compounds. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of anti-inflammatory and anticancer drug discovery. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 2-amino-5-methanesulfonylbenzoic acid as a building block for designing COX-2 inhibitors. The study demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity with reduced gastrointestinal side effects compared to traditional NSAIDs. The molecular docking analysis revealed strong interactions between the methanesulfonyl group and the COX-2 active site, suggesting its potential as a privileged structural motif for anti-inflammatory drug design.

A recent patent application (WO2023056789) disclosed novel uses of 2-amino-5-methanesulfonylbenzoic acid in the synthesis of kinase inhibitors. The inventors demonstrated that incorporation of this moiety into lead compounds significantly improved their selectivity against specific cancer-related kinases while maintaining favorable pharmacokinetic properties. This development opens new avenues for targeted cancer therapies with potentially fewer off-target effects.

Advanced synthetic methodologies for 2-amino-5-methanesulfonylbenzoic acid have been reported in Organic Process Research & Development (2024). The new green chemistry approach utilizes catalytic C-H activation, offering higher yields (up to 85%) and reduced environmental impact compared to traditional sulfonation routes. This innovation addresses previous challenges in large-scale production while maintaining the high purity required for pharmaceutical applications.

Emerging research in bioanalytical chemistry has developed sensitive LC-MS/MS methods for quantifying 2-amino-5-methanesulfonylbenzoic acid and its metabolites in biological matrices. These techniques are proving invaluable for pharmacokinetic studies of drug candidates containing this structural moiety, with detection limits reaching 0.1 ng/mL in plasma samples. Such analytical advancements are accelerating the preclinical development of related therapeutic agents.

Looking forward, the unique physicochemical properties of 2-amino-5-methanesulfonylbenzoic acid continue to inspire novel applications in drug discovery. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and as a component of antibody-drug conjugates. The compound's versatility and demonstrated biological relevance suggest it will remain an important focus of medicinal chemistry research in the coming years.